
Molecular weight and formula of undec-10-enal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395 Get Quote

An In-depth Technical Guide to Undec-10-enal

Introduction
Undec-10-enal (C₁₁H₂₀O) is an unsaturated fatty aldehyde that holds significance in various

industrial and research applications.[1] As a member of the alkenal family, its unique molecular

structure, featuring a terminal double bond and an aldehyde functional group, imparts

characteristic reactivity and a distinct aroma.[2][3] This guide provides a comprehensive

overview of the molecular and physicochemical properties of undec-10-enal, details on its

synthesis, and outlines standard experimental protocols for its analysis, tailored for

researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties
Undec-10-enal is a colorless to pale yellow liquid at room temperature with a characteristic

fatty, green, and slightly floral odor.[2][4] Its chemical formula is C₁₁H₂₀O, and it has a

molecular weight of approximately 168.28 g/mol .[3][5][6][7][8][9]

Table 1: Physicochemical Properties of Undec-10-enal
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Property Value

Molecular Formula C₁₁H₂₀O[2][5][6][7][8]

Molecular Weight 168.28 g/mol [3][4][7][9]

CAS Number 112-45-8[5][6][8]

Appearance Colorless to pale yellow liquid[2][3][6]

Density ~0.831 - 0.84 g/mL at 25 °C[4][6]

Melting Point -7 °C to 7 °C[3][4][6]

Boiling Point ~233 - 239.9 °C at 760 mmHg[3][6]

Flash Point ~92.8 °C - 199 °F[4][6]

Refractive Index ~1.4427 at 20 °C[4][6]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol, ether, and chloroform.[2][3][6]

Vapor Pressure 0.039 mmHg at 25°C[6]

Synthesis and Production
Undec-10-enal is primarily synthesized from undecylenic acid, which can be derived from the

pyrolysis of castor oil. Common synthetic routes include the reduction of undecylenic acid or its

derivatives. For instance, the hydrogenation of undecylenic acid chloride, a process known as

the Rosenmund reduction, yields undec-10-enal.[2][4] Another method involves the reaction of

undecylenic acid with formic acid in the vapor phase over a titanium dioxide catalyst.[2][4]
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A simplified workflow for the synthesis of undec-10-enal.

Experimental Protocols
The characterization and quantification of undec-10-enal typically involve standard analytical

techniques in organic chemistry.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating and identifying volatile compounds like undec-

10-enal.

Methodology:
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Sample Preparation: Prepare a dilute solution of the undec-10-enal sample in a volatile

organic solvent (e.g., dichloromethane or hexane). An internal standard may be added for

quantitative analysis.

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC injection

port, which is heated to ensure rapid volatilization.

Gas Chromatography: The vaporized sample is carried by an inert gas (e.g., helium or

nitrogen) through a capillary column. The column's stationary phase separates compounds

based on their boiling points and polarity. For undec-10-enal, a non-polar or medium-polarity

column is suitable. The oven temperature is programmed to ramp up gradually (e.g., from

50°C to 250°C) to ensure good separation.

Mass Spectrometry: As compounds elute from the GC column, they enter the mass

spectrometer. They are ionized (commonly via electron ionization), and the resulting

fragments are separated by their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum provides a molecular fingerprint that can be

compared to spectral libraries (like NIST) for positive identification.[8][10] The retention time

from the chromatogram further aids in identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to determine the detailed molecular structure of undec-10-enal.

Both ¹H and ¹³C NMR are typically employed.

Methodology:

Sample Preparation: Dissolve a few milligrams of the purified undec-10-enal sample in a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

Data Acquisition: Place the NMR tube in the spectrometer. Acquire ¹H NMR and ¹³C NMR

spectra. Information on the chemical shifts, integration of peaks, and coupling patterns in the

¹H spectrum, along with the chemical shifts in the ¹³C spectrum, allows for the complete

structural elucidation of the molecule.[11][12]

Spectral Analysis:
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In the ¹H NMR spectrum, the aldehydic proton will appear as a characteristic downfield

signal. The protons of the terminal double bond will also have distinct signals.

In the ¹³C NMR spectrum, the carbonyl carbon of the aldehyde will be observed at a

significant downfield shift.
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General analytical workflow for undec-10-enal characterization.

Applications in Research and Industry
Undec-10-enal is a valuable compound with several key applications:

Fragrance and Flavor: Due to its potent and characteristic aroma, it is widely used in the

fragrance industry to impart "aldehydic" notes to perfumes and personal care products.[2][4]
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It is also used as a flavoring agent in foods and beverages.[13]

Chemical Intermediate: The presence of both an aldehyde and a terminal alkene makes

undec-10-enal a versatile intermediate in organic synthesis. It can undergo a variety of

chemical transformations to produce more complex molecules for the pharmaceutical and

agrochemical industries.[2][3]

Research: In a research context, undec-10-enal is used in the synthesis of novel

macroheterocycles and polyesters.[14]

Safety and Handling
Undec-10-enal is classified as a combustible liquid and can cause skin and eye irritation.[4][5]

It may also cause an allergic skin reaction.[5] Standard laboratory safety precautions, including

the use of personal protective equipment such as gloves and safety glasses, should be

followed when handling this compound. It should be stored in a cool, well-ventilated area away

from heat and open flames.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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